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Compound of Interest

Compound Name: Dipropylzinc

Cat. No.: B8673928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties

of dipropylzinc, a highly reactive organozinc compound. Due to its pyrophoric nature, special

handling and analytical techniques are required for accurate characterization. This document

outlines its molecular weight and density, along with detailed experimental protocols for their

determination, tailored for an audience in research and development.

Core Physicochemical Data
The fundamental physicochemical properties of dipropylzinc are summarized in the table

below. These values are critical for stoichiometric calculations, reaction optimization, and safety

considerations in a laboratory setting.

Property Value Source

Molecular Formula C₆H₁₄Zn PubChem[1]

Molecular Weight 151.6 g/mol PubChem[1]

Density 1.080 g/mL AALB[2]
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The air-sensitive nature of dipropylzinc necessitates specialized experimental procedures to

ensure both accuracy and safety. Standard laboratory techniques must be adapted to prevent

decomposition upon exposure to air and moisture.[3]

Determination of Molecular Weight
The molecular weight of air-sensitive compounds like dipropylzinc can be determined using

several advanced analytical techniques.

1. Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight of organometallic

compounds.[4] However, due to the thermal lability and reactivity of dipropylzinc, soft

ionization techniques are preferred to prevent fragmentation and ensure the detection of the

molecular ion.[5]

Methodology: Field Desorption (FD) Mass Spectrometry

Sample Preparation: All sample handling must be performed under an inert atmosphere

(e.g., in a glovebox or using Schlenk line techniques).[3] A small amount of dipropylzinc
is dissolved in a suitable anhydrous, aprotic solvent (e.g., toluene or hexane).

Sample Loading: The sample solution is carefully loaded onto a specialized FD emitter (a

tungsten wire with carbon microneedles) under an inert atmosphere.

Ionization: The emitter is introduced into the high-vacuum source of the mass

spectrometer. A high voltage is applied to the emitter, creating a strong electric field that

ionizes the sample molecules with minimal fragmentation.

Detection: The resulting ions are accelerated and their mass-to-charge ratio is determined

by a time-of-flight (TOF) analyzer, which allows for precise mass determination.

2. Diffusion-Ordered NMR Spectroscopy (DOSY)

DOSY-NMR is a non-destructive technique that can determine the molecular weight of a

compound in solution by measuring its diffusion coefficient.[6]

Methodology:
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Sample Preparation: A solution of dipropylzinc is prepared in a deuterated solvent (e.g.,

benzene-d₆ or THF-d₈) inside a glovebox. The solution is then transferred to an NMR tube,

which is sealed to prevent exposure to air.

Data Acquisition: A series of pulsed-field gradient NMR experiments are performed. The

attenuation of the NMR signal is measured as a function of the gradient strength.

Data Analysis: The diffusion coefficient (D) is calculated from the signal attenuation. By

comparing the diffusion coefficient of the analyte to that of a series of standards with

known molecular weights, the molecular weight of dipropylzinc can be determined.[6]

Determination of Density
The density of a liquid is its mass per unit volume. For an air-sensitive liquid like dipropylzinc,

the measurements must be conducted in a controlled environment.

Methodology: Pycnometer Method under Inert Atmosphere

Apparatus Preparation: A pycnometer (a glass flask with a precise volume) is thoroughly

cleaned, dried, and its empty mass is accurately determined.

Inert Atmosphere Transfer: The pycnometer is brought into a glovebox.

Filling the Pycnometer: The pycnometer is carefully filled with dipropylzinc, ensuring

there are no air bubbles. The cap is securely placed, and any excess liquid is carefully

wiped from the exterior.

Mass Measurement: The filled pycnometer is weighed inside the glovebox.

Calculation: The mass of the dipropylzinc is determined by subtracting the mass of the

empty pycnometer. The density is then calculated by dividing the mass of the

dipropylzinc by the known volume of the pycnometer.
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The following diagram illustrates the general workflow for the handling and analysis of the air-

sensitive compound dipropylzinc.
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Caption: Workflow for handling and analyzing dipropylzinc.
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Relationship Between Structure and Physicochemical
Properties
The molecular structure of dipropylzinc directly influences its observed physical and chemical

properties.
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Caption: Influence of structure on dipropylzinc's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108141
https://pmc.ncbi.nlm.nih.gov/articles/PMC9286352/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9286352/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9286352/
https://web.uvic.ca/~mcindoe/e.pdf
https://pubs.acs.org/doi/10.1021/acs.organomet.3c00265
https://www.benchchem.com/product/b8673928#dipropylzinc-molecular-weight-and-density
https://www.benchchem.com/product/b8673928#dipropylzinc-molecular-weight-and-density
https://www.benchchem.com/product/b8673928#dipropylzinc-molecular-weight-and-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8673928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8673928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

